2,3,4,5-tetrachloro-6-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}benzoic acid

• IUPAC Name: 2,3,4,5-tetrachloro-6-(oxolan-2-ylmethylcarbamoyl)benzoic acid
• InChI: InChI=1S/C13H11Cl4NO4/c14-8-6(12(19)18-4-5-2-1-3-22-5)7(13(20)21)9(15)11(17)10(8)16/h5H,1-4H2,(H,18,19)(H,20,21)
• InChI Key: KEYACANAMKEDNQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C2=C(C(=C(C(=C2Cl)Cl)Cl)Cl)C(=O)O
• Molecular Formula: C13H11Cl4NO4
• Molecular Weight: 387.0 g/mol

Description

2,3,4,5-tetrachloro-6-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}benzoic acid, also known as TFMBA, is a synthetic compound that has been widely used in scientific research due to its unique properties. TFMBA is a crystalline solid that is soluble in organic solvents and has a molecular weight of 425.5 g/mol. In

Mechanism of Action

2,3,4,5-tetrachloro-6-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}benzoic acid binds to the TMEM16A channel and blocks the movement of chloride ions across the cell membrane. This leads to a decrease in fluid secretion in the respiratory and gastrointestinal tracts, which can be useful in treating diseases such as cystic fibrosis, chronic obstructive pulmonary disease, and secretory diarrhea.
Biochemical and Physiological Effects:
This compound has been shown to have a high degree of selectivity for the TMEM16A channel and does not affect other types of chloride channels. This makes it a valuable tool for studying the function of this specific channel and its role in physiological processes. This compound has also been shown to be relatively stable and does not degrade quickly in biological systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,3,4,5-tetrachloro-6-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}benzoic acid in lab experiments is its high degree of selectivity for the TMEM16A channel. This allows researchers to study the function of this specific channel without affecting other chloride channels. This compound is also relatively stable and can be used in a variety of experimental conditions.
One limitation of using this compound is its low solubility in aqueous solutions, which can make it difficult to use in some experimental setups. Additionally, this compound has a relatively short half-life in vivo, which can limit its usefulness in some applications.

Future Directions

There are several potential future directions for research involving 2,3,4,5-tetrachloro-6-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}benzoic acid. One area of interest is the development of more potent and selective TMEM16A channel blockers for use in therapeutic applications. Additionally, researchers are interested in exploring the role of the TMEM16A channel in other physiological processes, such as sensory perception and immune function. Finally, there is ongoing research into the mechanisms of action of this compound and other chloride channel blockers, which could lead to a better understanding of the function of these channels and their potential as therapeutic targets.
Conclusion:
In conclusion, this compound is a valuable tool for studying the function of chloride channels, particularly the TMEM16A channel. Its high degree of selectivity and relative stability make it useful for a variety of experimental conditions. While there are some limitations to its use, ongoing research into the mechanisms of action of this compound and other chloride channel blockers could lead to new therapeutic applications and a better understanding of the role of these channels in physiological processes.

Scientific Research Applications

2,3,4,5-tetrachloro-6-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}benzoic acid has been widely used in scientific research as a tool to study the function of chloride channels. Chloride channels are essential for regulating the movement of ions across cell membranes and are involved in a wide range of physiological processes, including muscle contraction, neuronal excitability, and fluid secretion. This compound has been shown to selectively block a specific type of chloride channel called the TMEM16A channel, which is involved in the regulation of fluid secretion in the respiratory and gastrointestinal tracts.